Cas no 19347-07-0 (Cycloheptanone, 2-(acetyloxy)-)

Cycloheptanone, 2-(acetyloxy)- structure
19347-07-0 structure
Product name:Cycloheptanone, 2-(acetyloxy)-
CAS No:19347-07-0
MF:C9H14O3
MW:170.205663204193
CID:1385836
PubChem ID:557310

Cycloheptanone, 2-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Cycloheptanone, 2-(acetyloxy)-
    • (2-oxocycloheptyl) acetate
    • 2-Oxocycloheptyl acetate #
    • RFXWFERXMBIZEI-UHFFFAOYSA-N
    • 19347-07-0
    • DTXSID30339618
    • Inchi: InChI=1S/C9H14O3/c1-7(10)12-9-6-4-2-3-5-8(9)11/h9H,2-6H2,1H3
    • InChI Key: RFXWFERXMBIZEI-UHFFFAOYSA-N
    • SMILES: CC(=O)OC1CCCCCC1=O

Computed Properties

  • Exact Mass: 170.09432
  • Monoisotopic Mass: 170.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37

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